Cas no 1261901-39-6 (4-Chloro-3-(3-formylphenyl)benzoic acid)

• Product Name: 4-Chloro-3-(3-formylphenyl)benzoic acid
• CAS No: 1261901-39-6
• MF: C₁₄H₉ClO₃
• MW: 260.672463178635
• MDL: MFCD18319227
• CID: 2762271
• PubChem ID: 53225158
• Update Time: 2025-06-08

4-Chloro-3-(3-formylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3'-formyl[1,1'-biphenyl]-3-carboxylic acid
• DTXSID30688890
• 4-Chloro-3-(3-formylphenyl)benzoic acid, 95%
• MFCD18319227
• 4-CHLORO-3-(3-FORMYLPHENYL)BENZOIC ACID
• SCHEMBL2556752
• 1261901-39-6
• 4-Chloro-3-(3-formylphenyl)benzoic acid

• MDL： MFCD18319227
• Inchi： 1S/C14H9ClO3/c15-13-5-4-11(14(17)18)7-12(13)10-3-1-2-9(6-10)8-16/h1-8H,(H,17,18)
• InChI Key： MOOMSWPJCBOWPX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC=C(C=O)C=1

Computed Properties

• Exact Mass: 260.0240218Da
• Monoisotopic Mass: 260.0240218Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.4Ų

Additional information on 4-Chloro-3-(3-formylphenyl)benzoic acid

Recent Advances in the Application of 4-Chloro-3-(3-formylphenyl)benzoic acid (CAS: 1261901-39-6) in Chemical Biology and Pharmaceutical Research

The compound 4-Chloro-3-(3-formylphenyl)benzoic acid (CAS: 1261901-39-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aromatic aldehyde-carboxylic acid hybrid serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting inflammatory pathways and oncogenic signaling. Recent studies have elucidated its role as a privileged scaffold for designing small-molecule inhibitors of protein-protein interactions (PPIs), a challenging yet promising area in therapeutic development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing novel BRD4 inhibitors, where the formyl group at the meta-position enabled efficient Schiff base formation with lysine residues in the bromodomain binding pocket. The chloro-substituted benzoic acid moiety provided optimal hydrophobic interactions, resulting in derivatives with sub-micromolar IC50 values. This research highlights the compound's structural advantages for epigenetic drug discovery, particularly in cancers dependent on BET family proteins.

In parallel developments, the pharmaceutical industry has utilized 1261901-39-6 as a building block for kinase inhibitor libraries. Its unique substitution pattern allows for divergent synthesis routes to access both type I and type II kinase inhibitors. A recent patent application (WO2023056421) disclosed its incorporation into allosteric MAPK inhibitors, where the carboxylic acid group coordinates with the DFG-out conformation of p38α MAP kinase. The electron-withdrawing chloro group was found to enhance metabolic stability of the resulting drug candidates by reducing oxidative metabolism on the phenyl ring.

From a chemical biology perspective, researchers have exploited the aldehyde functionality of 4-Chloro-3-(3-formylphenyl)benzoic acid for target identification studies. A notable 2024 publication in ACS Chemical Biology described its use in activity-based protein profiling (ABPP) probes, where the reactive aldehyde formed covalent adducts with catalytic lysines in deubiquitinating enzymes. This approach led to the discovery of previously uncharacterized DUB inhibitors with potential applications in proteostasis-related diseases.

The compound's physicochemical properties have also been systematically investigated. Computational studies revealed that the intramolecular hydrogen bonding between the aldehyde and carboxylic acid groups contributes to its favorable membrane permeability, making it particularly valuable for CNS drug development. Recent formulation research has focused on improving its aqueous solubility through salt formation and nano-crystallization techniques, addressing one of the few limitations of this otherwise versatile intermediate.

Looking forward, the unique structural features of 4-Chloro-3-(3-formylphenyl)benzoic acid position it as a continuing focus of pharmaceutical innovation. Current research directions include its application in PROTAC design (where both the aldehyde and acid functionalities can serve as linker attachment points) and as a starting material for covalent inhibitor libraries. The compound's commercial availability and well-characterized reactivity profile ensure its ongoing utility in medicinal chemistry campaigns targeting challenging biological targets.